Cas no 859485-06-6 (5-Amino-2-Anilino-1,3-Thiazole-4-Carboxamide)

• Product Name: 5-Amino-2-Anilino-1,3-Thiazole-4-Carboxamide
• CAS No: 859485-06-6
• MF: C₁₀H₁₀N₄OS
• MW: 234.277599811554
• CID: 3149919
• PubChem ID: 17112488
• Update Time: 2025-04-21

5-Amino-2-Anilino-1,3-Thiazole-4-Carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(phenylamino)thiazole-4-carboxamide
• 5-Amino-2-Anilino-1,3-Thiazole-4-Carboxamide
• 5-Amino-2-Anilino-1,3-Thiazole-4-Carboxamide(WXC03963)
• CS-0035787
• STL175795
• BS-41894
• W12495
• 859485-06-6
• MFCD08122597
• AKOS005369848
• SCHEMBL13224733
• 5-amino-2-(phenylamino)-1,3-thiazole-4-carboxamide

• MDL： MFCD08122597
• Inchi： 1S/C10H10N4OS/c11-8(15)7-9(12)16-10(14-7)13-6-4-2-1-3-5-6/h1-5H,12H2,(H2,11,15)(H,13,14)
• InChI Key： MACABQGABUJNEY-UHFFFAOYSA-N
• SMILES： S1C(=C(C(N)=O)N=C1NC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 234.05753213g/mol
• Monoisotopic Mass: 234.05753213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 122Ų